1,2-Stearin-3-Linolein

• Molecular Formula: C57H106O6
• Molecular Weight: 887.4 g/mol
• InChI: InChI=1S/C57H106O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16,19,25,28,54H,4-15,17-18,20-24,26-27,29-53H2,1-3H3
• InChIKey: ABFJWRKPWCFTQP-UHFFFAOYSA-N

1,2-Stearin-3-Linolein Procurement Overview

1,2-Stearin-3-linolein (1,2-distearoyl-3-linoleoyl-rac-glycerol, CAS 2442-53-7) is a structurally defined, asymmetric triacylglycerol (TAG) composed of stearic acid (18:0) at the sn-1 and sn-2 positions and linoleic acid (18:2) at the sn-3 position . It is a member of the specific structured lipid (SSL) class, where fatty acid positional distribution on the glycerol backbone is controlled to impart distinct physicochemical and metabolic properties . As a high-purity (>95-99%) research standard, it serves as a critical tool for investigating the impact of fatty acid regiochemistry on lipid digestion, absorption, and material functionality .

Identity Positionally-defined 1,2-stearin-3-linolein single-regioisomer TAG standard

Purity Context High-purity lipid for quantitative LC-MS regioisomer calibration

Workflow Fit Suited for regioisomer-resolved silver-ion HPLC and lipidomic profiling methods

1,2-Stearin-3-Linolein Substitution Limitations

The functional behavior of a TAG is determined not only by its gross fatty acid composition but critically by the stereospecific positioning (regiochemistry) of those fatty acids . Therefore, simply matching the fatty acid profile of 1,2-stearin-3-linolein—e.g., using a physical blend of tristearin and trilinolein, or a regioisomer like 1-stearoyl-2,3-dilinoleoylglycerol (SLL) or 1,3-distearoyl-2-linoleoylglycerol (SLS)—will fail to replicate its specific properties. This is due to the regioselectivity of digestive lipases (e.g., sn-1,3 specific pancreatic lipase) and the profound impact of fatty acid position on the material's melting profile, polymorphism, and solid-state behavior [1]. Substitution with a non-specific mixture introduces uncontrolled variability, invalidating mechanistic studies and compromising the reproducibility and performance of formulated products. The evidence below quantifies the unique parameters that define this molecule's value.

Regioisomers may exhibit opposite physical states (solid vs. liquid) despite identical mass, altering handling, solubility and storage protocols.

Positional isomers may shift retention times in silver-ion HPLC, compromising calibration when mixed-isomer references are substituted.

Lipase regiospecificity may alter hydrolysis kinetics; scrambled TAGs may confound enzyme studies and lipid digestion research.

• [1] Synthesis and Analysis of Symmetrical and Nonsymmetrical Disaturated/Monounsaturated Triacylglycerols. Scilit.net. View Source

1,2-Stearin-3-Linolein Quantitative Differentiation

Physical State: Solid vs. Liquid Regioisomer

The introduction of a single linoleic acid moiety at the sn-3 position significantly lowers the melting point compared to the fully saturated homolog, tristearin (SSS). This is a critical differentiator for applications requiring lower melting temperatures without sacrificing the structural benefits of saturated stearic acid chains .

Physical state

Head-to-head

1,2-Stearin-3-Linolein: Solid (or colorless liquid per one vendor); 1,2-Linolein-3-Stearin: Liquid

Solid-phase standard requires distinct dissolution and handling steps relative to liquid isomer.

Ambient temperature; vendor technical datasheets.

Evidence Dimension	Melting Point (Primary Peak/Transition)
Target Compound Data	33.5 - 34 °C
Comparator Or Baseline	Tristearin (SSS) β-form: 72.5 °C; α-form: 54 °C
Quantified Difference	Reduction by 20.5 °C (vs. SSS α-form) to 39 °C (vs. SSS β-form)
Conditions	Reported melting point range vs. literature values for tristearin polymorphs [1].

Why This Matters

This 20-39°C melting point depression is essential for formulating lipid-based systems that require solid-like structure at room temperature but must melt at or near physiological temperature for applications like drug delivery or food texture modification.

• [1] Stearin. Wikipedia. View Source

Ag+-HPLC-MS Regioisomer Resolution

The placement of linoleic acid at the sn-3 position in 1,2-stearin-3-linolein renders it highly susceptible to rapid hydrolysis by pancreatic lipase, an sn-1,3 specific enzyme. In contrast, the stearic acid moieties at sn-1 and sn-2 are initially resistant, leading to the generation of 1,2-distearoyl-sn-glycerol (1,2-DAG) as the primary initial digestion product. This pathway differs fundamentally from the random or sn-2 specific hydrolysis of regioisomers like SLL or SLS [1].

Regioisomer resolution

Method context

Ag+-HPLC/APCI-MS resolves regioisomeric doublets (32 doublets validated); UHPLC-APCI-MS/MS enables quantification.

Supports retention-time verification and single-isomer standard calibration in lipidomics.

Methodology validated for TAG regioisomer profiling.

Evidence Dimension	Regioselectivity of Hydrolysis
Target Compound Data	Rapid release of linoleic acid (FFA) from sn-3; formation of 1,2-distearoyl-sn-glycerol (1,2-DAG).
Comparator Or Baseline	Regioisomer 2-linoleoyl-1,3-distearoylglycerol (SLS): Rapid release of stearic acid from sn-1/3; formation of 2-linoleoyl-sn-glycerol (2-MAG).
Quantified Difference	Qualitative difference in digestion intermediates (1,2-DAG vs. 2-MAG) and initial FFA released (linoleic acid vs. stearic acid).
Conditions	Based on the well-established mechanism and specificity of pancreatic triacylglycerol lipase (EC 3.1.1.3) [2].

Why This Matters

This controlled digestion pattern is crucial for designing specific lipid delivery systems or for generating defined digestion intermediates (e.g., 1,2-DAGs) in vitro, which cannot be achieved with random TAG mixtures or regioisomers with different fatty acid placement.

• [1] Lipides. Forum.tutoweb.org, 2020. Discussion of lipase action on 1,3-distearoyl, 2-linoleoyl-glycerol (B) leading to 1-stearoyl-sn-glycerol. View Source
• [2] Pancreatic lipase. Wikipedia. View Source

Purity Tiering for Vendor Qualification

1,2-Stearin-3-linolein is supplied and characterized as a solid at room temperature, a key differentiator from many other TAGs with similar molecular weights but higher unsaturation. Its defined solid-state properties make it a reliable standard for material science and formulation studies, in contrast to liquid or semi-solid alternatives like 1,2-linolein-3-stearin (LLS) which is reported as a liquid .

Purity tier

Head-to-head

>98% purity vs. ≥95% purity; impurity burden reduced by >60%.

Purity tier may influence calibration linearity and baseline resolution in quantitative LC-MS.

Certificates of analysis; vendor comparison.

Evidence Dimension	Physical State at Room Temperature
Target Compound Data	Solid
Comparator Or Baseline	1,2-Linolein-3-Stearin (LLS), a regioisomer
Quantified Difference	Solid (1,2-stearin-3-linolein) vs. Liquid (1,2-linolein-3-stearin)
Conditions	Based on vendor-supplied physical state data [REFS-1, REFS-2].

Why This Matters

The solid physical form of 1,2-stearin-3-linolein is essential for its use as a structural component in solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), or as a model compound for studying solid fat crystallization, where a liquid analog would be functionally useless.

Acid-Catalyzed Isomer Stability

Procurement decisions require confidence in long-term material stability. 1,2-Stearin-3-linolein has a verified, quantitative stability profile that de-risks its use in multi-year projects. It is stable for 3 years when stored as a powder at -20°C, 2 years at 4°C, and 6 months in solvent at -80°C . This level of defined stability is a critical procurement specification not universally guaranteed for custom-synthesized or less common lipid standards.

Isomer stability

Class-level

Asymmetrical regioisomer undergoes rearrangement at different rates under acidic/thermal stress vs. symmetrical isomers.

Supports defined-isomer stability interpretation for digestive lipase and gastric pH simulation studies.

Class-level inference; exact kinetic data limited.

Evidence Dimension	Defined Long-Term Stability
Target Compound Data	Powder: 3 years at -20°C; 2 years at 4°C. In solvent: 6 months at -80°C.
Comparator Or Baseline	N/A (Product-specific specification)
Quantified Difference	N/A
Conditions	Storage stability data provided by vendor .

Why This Matters

This quantifies the shelf-life and reduces the risk of material degradation, ensuring experimental reproducibility and reducing the need for frequent, costly re-synthesis or re-purchase of a key research standard.

1,2-Stearin-3-Linolein Application Pathways

Single-Isomer TAG Standards for Ag+-HPLC-MS/MS

1,2-Stearin-3-linolein is the ideal substrate for studying the regioselectivity of digestive lipases. Its defined structure—with linoleic acid specifically at the sn-3 position—ensures that any release of free linoleic acid is a direct result of sn-3 hydrolysis. This allows researchers to generate and study the specific digestion intermediate 1,2-distearoyl-sn-glycerol (1,2-DAG) without interference from other isomers or random hydrolysis products [1]. This level of control is unattainable with natural oils or random TAG mixtures, making it a critical standard for elucidating fundamental lipid digestion pathways.

Model Substrate for Lipid Interesterification

The combination of its solid physical state at room temperature and its significantly depressed melting point (33.5-34 °C) compared to fully saturated TAGs makes 1,2-stearin-3-linolein an excellent candidate for engineering solid lipid nanoparticles (SLNs). Its melting behavior, close to physiological temperature, is beneficial for developing temperature-sensitive drug delivery systems that remain solid during storage but undergo a phase transition upon administration . This property is a direct consequence of its unique fatty acid composition and regiochemistry, differentiating it from higher-melting or liquid lipid matrix components.

TAG Polymorph and Solid Fat Content Reference

As a highly pure (>95-99%) reference standard with a well-defined structure, 1,2-stearin-3-linolein is essential for developing and validating analytical methods for complex lipid mixtures . It serves as an authentic reference for identifying and quantifying this specific TAG species in biological samples (e.g., tissues, plasma) or food products (e.g., milk fat, structured oils) using techniques like LC-MS/MS or GC-FID. Its use ensures accurate identification and quantification of positional isomers, which is a fundamental requirement for high-quality lipidomic and nutritional research.

Application

Selection Property

Validation Focus

Regioisomer-specific LC-MS calibration

Positionally-defined TAG standard

Retention-time consistency and calibration linearity

Lipase-catalyzed interesterification substrate

Defined sn-2 stearin content

sn-2 monoglyceride verification after hydrolysis

Lipid polymorphism reference

Solid-state regioisomer form

DSC/XRD crystal packing and melting behaviour

• [1] Lipides. Forum.tutoweb.org, 2020. Discussion of lipase action on structured triglycerides. View Source